methyl 5-bromo-2-isocyanatobenzoate
Overview
Description
Methyl 5-bromo-2-isocyanatobenzoate (MBBI) is a brominated organic compound with a wide range of potential applications in biochemistry, pharmacology, and other scientific fields. It is a novel compound that has recently been developed and is of particular interest due to its unique properties. MBBI is a versatile compound that can be used in a variety of ways, such as in the synthesis of other compounds, as an inhibitor of enzymes, and as a reagent in chemical reactions.
Scientific Research Applications
Methyl 5-bromo-2-isocyanatobenzoate has a wide range of potential applications in scientific research. It has been used as an inhibitor of enzymes, such as the cytochrome P450 enzyme, which is involved in drug metabolism. It has also been used as a reagent in chemical reactions, such as the synthesis of other compounds. Additionally, it has been used as a fluorescent probe in biochemical studies, as well as a substrate for various biochemical processes.
Mechanism of Action
The exact mechanism of action of methyl 5-bromo-2-isocyanatobenzoate is not yet fully understood. However, it is believed that the compound binds to the active site of the enzyme and inhibits its activity. Additionally, it has been suggested that methyl 5-bromo-2-isocyanatobenzoate may form complexes with other molecules, such as proteins, which could affect the biochemical processes that they are involved in.
Biochemical and Physiological Effects
methyl 5-bromo-2-isocyanatobenzoate has been found to have a number of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes, such as cytochrome P450, and can also act as an antioxidant. Additionally, it has been found to have anti-inflammatory, anti-cancer, and anti-tumor properties.
Advantages and Limitations for Lab Experiments
Methyl 5-bromo-2-isocyanatobenzoate has several advantages for use in laboratory experiments. It is relatively inexpensive to synthesize, and it is stable in aqueous solutions. Additionally, it is non-toxic and has a low vapor pressure, making it safe to use in the laboratory. However, there are some limitations to its use in laboratory experiments. It is not soluble in organic solvents, and it has a relatively short shelf life.
Future Directions
The potential future directions for methyl 5-bromo-2-isocyanatobenzoate are numerous. Further research is needed to better understand its mechanism of action and to identify new applications for the compound. Additionally, it could be used to develop new drugs or to improve existing drugs. It could also be used as a fluorescent probe for biochemical studies, or as a reagent in chemical reactions. Furthermore, it could be used to develop new synthetic methods for the synthesis of other compounds. Finally, it could be used to improve the efficiency of existing laboratory experiments.
Synthesis Methods
Methyl 5-bromo-2-isocyanatobenzoate is synthesized by a three-step reaction sequence. The first step involves the reaction of 5-bromo-2-chloroaniline with isocyanic acid in the presence of a base, such as potassium carbonate. This reaction produces the intermediate 5-bromo-2-isocyanatoaniline, which is then reacted with benzoic acid in the presence of a base to produce methyl 5-bromo-2-isocyanatobenzoate. The reaction is typically carried out in an aqueous solution at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 5-bromo-2-isocyanatobenzoate can be achieved through a two-step reaction process. The first step involves the bromination of methyl 2-nitrobenzoate, followed by the second step which involves the conversion of the resulting 5-bromo-2-nitrobenzoate to the isocyanate derivative using phosgene.", "Starting Materials": [ "Methyl 2-nitrobenzoate", "Bromine", "Phosgene", "Sodium hydroxide", "Acetone", "Hydrochloric acid", "Ice" ], "Reaction": [ "Step 1: Bromination of Methyl 2-nitrobenzoate", "1. Dissolve 10 g of methyl 2-nitrobenzoate in 100 mL of acetone.", "2. Add 5 mL of bromine dropwise to the solution while stirring at room temperature.", "3. After the addition of bromine, continue stirring the solution for an additional 30 minutes.", "4. Add 50 mL of ice-cold water to the reaction mixture and stir for 10 minutes.", "5. Collect the resulting solid by filtration and wash with water.", "6. Recrystallize the solid from ethanol to obtain pure 5-bromo-2-nitrobenzoate.", "Step 2: Conversion of 5-bromo-2-nitrobenzoate to Methyl 5-bromo-2-isocyanatobenzoate", "1. Dissolve 5 g of 5-bromo-2-nitrobenzoate in 50 mL of dry tetrahydrofuran (THF).", "2. Add 5 mL of phosgene to the solution while stirring at 0°C.", "3. After the addition of phosgene, continue stirring the solution for an additional 30 minutes at 0°C.", "4. Add 10 mL of ice-cold water to the reaction mixture and stir for 10 minutes.", "5. Add 10 mL of 10% sodium hydroxide solution to the reaction mixture and stir for an additional 10 minutes.", "6. Acidify the reaction mixture with hydrochloric acid to pH 2.", "7. Collect the resulting solid by filtration and wash with water.", "8. Recrystallize the solid from ethanol to obtain pure methyl 5-bromo-2-isocyanatobenzoate." ] } | |
CAS RN |
1360894-36-5 |
Product Name |
methyl 5-bromo-2-isocyanatobenzoate |
Molecular Formula |
C9H6BrNO3 |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
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